Cas no 2174002-19-6 (2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride)

• Product Name: 2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride
• CAS No: 2174002-19-6
• MF: C₇H₁₀ClNO₄S
• MW: 239.676599979401
• CID: 6149215
• PubChem ID: 137951644
• Update Time: 2025-05-20

2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride
• 2174002-19-6
• 2-[(3-cyanooxolan-3-yl)oxy]ethane-1-sulfonyl chloride
• 2-(3-cyanooxolan-3-yl)oxyethanesulfonyl chloride
• 2-((3-Cyanotetrahydrofuran-3-yl)oxy)ethane-1-sulfonyl chloride
• EN300-1692199
• starbld0023200

• Inchi： 1S/C7H10ClNO4S/c8-14(10,11)4-3-13-7(5-9)1-2-12-6-7/h1-4,6H2
• InChI Key： VCECHDDWOXQNRY-UHFFFAOYSA-N
• SMILES： ClS(CCOC1(C#N)COCC1)(=O)=O

Computed Properties

• Exact Mass: 239.0019067g/mol
• Monoisotopic Mass: 239.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.8Ų

Additional information on 2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride

Introduction to 2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride (CAS No. 2174002-19-6)

2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride, identified by the CAS number 2174002-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that feature both cyano and sulfonyl chloride functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound contribute to its potential applications in drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

The sulfonyl chloride moiety in 2-(3-cyanooxolan-3-yl)oxyethane-1-sulfonyl chloride is particularly noteworthy, as sulfonyl chlorides are widely recognized for their reactivity in forming sulfonamides, a key class of pharmacophores in medicinal chemistry. This reactivity makes the compound a valuable building block for constructing more complex molecules, including potential drug candidates. The cyano group further enhances the synthetic utility of this compound, enabling various transformations such as nucleophilic addition and condensation reactions, which are essential in the synthesis of heterocyclic compounds.

In recent years, there has been growing interest in the development of oxolane derivatives due to their structural similarity to natural products and their potential biological activity. The presence of the 3-cyanooxolan-3-yl group in 2-(3-cyanooxlan-3-yl)oxyethane-1-sulfonyl chloride suggests that this compound may exhibit interesting pharmacological properties. For instance, oxolane derivatives have been explored for their antimicrobial and anti-inflammatory effects, and the introduction of additional functional groups like the sulfonyl chloride can further modulate these properties.

One of the most compelling aspects of 2-(3-cyanooxlan-3-yl)oxyethane-1-sulfonyl chloride is its potential role in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders. Proteases are enzymes that play a crucial role in many biological processes, and inhibiting their activity can lead to therapeutic benefits. The sulfonyl chloride group can be used to introduce sulfonamide linkages, which are known to be effective protease inhibitors. Furthermore, the cyano group can be further functionalized to enhance binding affinity and selectivity against target proteases.

Recent studies have highlighted the importance of bioconjugation strategies in drug development, where small molecules are linked to larger biomolecules like peptides or antibodies to improve their pharmacokinetic properties. The reactivity of the sulfonyl chloride group in 2-(3-cyanooxlan-3-yl)oxyethane-1-sulfonyl chloride makes it an ideal candidate for such bioconjugation reactions. By reacting this compound with nucleophiles such as amines or thiols present on biomolecules, researchers can create stable linkages that enhance drug delivery and efficacy.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. The structural features of 2-(3-cyanooxlan-3-yl)oxyethane-1-sulfonyl chloride, including its dual functionality and potential for further derivatization, make it an attractive candidate for virtual screening campaigns. By integrating this compound into virtual libraries, researchers can rapidly assess its binding affinity to various biological targets and identify promising leads for further optimization.

In addition to its pharmaceutical applications, 2-(3-cyanooxlan-3-yl)oxyethane-1-sulfonyl chloride may find utility in materials science and agrochemical research. The ability to functionalize this compound with a wide range of substituents allows for the creation of novel polymers and coatings with tailored properties. For instance, sulfonamide-based polymers have been explored for their biodegradability and biocompatibility, making them suitable for medical implants and sustainable materials.

The synthesis of 2-(3-cyanooxlan-3-yl)oxyethane-1-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of ethylene oxide with a cyano-substituted oxolane derivative followed by sulfonylation using chlorosulfonic acid or equivalent reagents. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

Quality control and analytical characterization are essential steps in ensuring the integrity of 2-(3-cyanooxlan-3-yloxyethane-1-sulfonyl chloride). Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and purity. Additionally, X-ray crystallography may be employed to determine the crystal structure of this compound, providing insights into its molecular geometry and interactions with other molecules.

The safety profile of 2-(3-cyanooxlan-yloxyethane-l-sulfonyl chloride must be carefully evaluated before it can be used in industrial or laboratory settings. While sulfonyl chlorides are generally reactive compounds, proper handling procedures can mitigate risks associated with their use. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times when working with this compound. Furthermore, adequate ventilation is essential to prevent exposure to harmful vapors.

In conclusion, 2-(3-cyanooxlan-yloxyethane-l-sulfoyl chloride (CAS No 21740021 9 6) is a multifunctional organic compound with significant potential in pharmaceutical research and beyond Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules including protease inhibitors and bioconjugates Future studies will likely continue to explore its applications in drug development materials science